![molecular formula C5H4N4O2 B1678055 Oxipurinol CAS No. 2465-59-0](/img/structure/B1678055.png)
Oxipurinol
Overview
Description
Oxipurinol, also known as Oxypurinol, is an inhibitor of xanthine oxidase . It is an active metabolite of allopurinol and is cleared renally . In cases of renal disease, this metabolite will accumulate to toxic levels . By inhibiting xanthine oxidase, it reduces uric acid production .
Synthesis Analysis
This compound is the major metabolic product of allopurinol, an analogue of xanthine . It is not in general use because of its poor absorption from the gastrointestinal tract . It has been used therapeutically in persons who are sensitive to allopurinol, but there is considerable cross sensitivity with allopurinol .
Molecular Structure Analysis
The molecular formula of this compound is C5H4N4O2 . The average mass is 152.1109 Da and the monoisotopic mass is 152.033425392 Da .
Chemical Reactions Analysis
This compound inhibits the enzyme xanthine oxidase, blocking the conversion of the oxypurines hypoxanthine and xanthine to uric acid . Elevated concentrations of oxypurine and oxypurine inhibition of xanthine oxidase through negative feedback results in a decrease in the concentrations of uric acid in the blood and urine .
Physical And Chemical Properties Analysis
This compound appears as white crystals . The density is 1.9±0.1 g/cm3 . The boiling point is 662.9±58.0 °C at 760 mmHg . The vapour pressure is 0.0±2.1 mmHg at 25°C . The enthalpy of vaporization is 101.0±3.0 kJ/mol . The flash point is 354.7±32.3 °C . The index of refraction is 1.903 . The molar refractivity is 36.6±0.3 cm3 .
Scientific Research Applications
Pharmacokinetics and Pharmacodynamics
Oxipurinol, the primary metabolite of allopurinol, plays a crucial role in the hypouricaemic efficacy of allopurinol. It is primarily metabolized in the liver and excreted via the kidneys. The pharmacokinetics of this compound are significantly altered in patients with renal impairment, necessitating dose adjustments to avoid toxicity. This compound's pharmacokinetic and pharmacodynamic properties are pivotal in treating gout and related conditions, especially in individuals with varying renal functions (Day et al., 2007).
Renal Clearance and Function
This compound's renal clearance is a critical aspect of its pharmacology, particularly in patients with compromised renal function. It is predominantly cleared by urinary excretion and is significantly impacted by renal impairment. Understanding this compound's renal clearance can help tailor dosages in patients with varying degrees of renal function to minimize side effects and maximize therapeutic efficacy (Elion et al., 1968).
Interaction with Other Drugs
This compound's interaction with other drugs, such as 5-fluorouracil, highlights its potential role in modifying the toxicity of certain chemotherapeutic agents. This interaction suggests this compound's utility in oncology, particularly in managing drug-induced side effects and improving patient outcomes (Howell et al., 1981).
Heart Failure and Cardiovascular Diseases
In the context of heart failure, this compound has been investigated for its potential benefits. It seems to offer some advantages in patients with elevated serum uric acid levels, indicating its potential role in cardiovascular disease management (Hare et al., 2008).
Neuroprotection and Chemotherapy-induced Neuropathy
This compound has also been studied in the context of neuroprotection, particularly in preventing oxaliplatin-induced peripheral neuropathy. This application suggests its potential utility in reducing neurotoxic side effects associated with certain cancer treatments (Kang et al., 2020).
Antileishmanial Effects
This compound has demonstrated efficacy against Leishmania species, suggesting its potential use in treating parasitic infections. This application provides insight into its broader therapeutic potential beyond its conventional use in gout and hyperuricemia (Marr & Berens, 1977).
Mechanism of Action
Target of Action
Oxypurinol, also known as Oxipurinol, primarily targets the enzyme xanthine oxidase . This enzyme plays a crucial role in the metabolic breakdown of certain compounds like hypoxanthine and xanthine into uric acid .
Mode of Action
Oxypurinol acts as an inhibitor of xanthine oxidase . It blocks the conversion of hypoxanthine and xanthine into uric acid . This inhibition leads to elevated concentrations of hypoxanthine and xanthine, which further inhibit xanthine oxidase through a negative feedback mechanism . This results in a decrease in the concentrations of uric acid in the blood and urine .
Biochemical Pathways
The primary biochemical pathway affected by Oxypurinol is the purine degradation pathway . By inhibiting xanthine oxidase, Oxypurinol prevents the final steps of purine metabolism, reducing the production of uric acid . Additionally, Oxypurinol facilitates the incorporation of hypoxanthine and xanthine into DNA and RNA, leading to further reductions in serum uric acid concentrations .
Pharmacokinetics
The pharmacokinetics of Oxypurinol involve several key aspects. The half-life of Oxypurinol is approximately 23.3 +/- 6.0 hours . It’s important to note that Oxypurinol is an active metabolite of allopurinol and is cleared renally . In cases of renal disease, this metabolite can accumulate to toxic levels .
Result of Action
The primary molecular effect of Oxypurinol’s action is the reduction of uric acid production . By inhibiting xanthine oxidase, Oxypurinol prevents the conversion of hypoxanthine and xanthine into uric acid . This leads to a decrease in the concentrations of uric acid in the blood and urine , which can be beneficial in conditions such as gout and hyperuricemia .
Action Environment
The efficacy and stability of Oxypurinol can be influenced by various environmental factors. For instance, renal function plays a significant role in the clearance of Oxypurinol . In cases of renal disease, Oxypurinol can accumulate to toxic levels . Furthermore, genetic factors may also influence the action of Oxypurinol . .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Oxypurinol plays a crucial role in biochemical reactions by inhibiting the enzyme xanthine oxidase. This inhibition prevents the conversion of hypoxanthine and xanthine to uric acid, leading to decreased uric acid levels in the blood and urine . Oxypurinol interacts with xanthine oxidase through a negative feedback mechanism, resulting in elevated concentrations of oxypurine . Additionally, oxypurinol facilitates the incorporation of hypoxanthine and xanthine into DNA and RNA, further reducing serum uric acid concentrations .
Cellular Effects
Oxypurinol influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. By inhibiting xanthine oxidase, oxypurinol reduces the production of reactive oxygen species (ROS), which are known to induce oxidative stress and inflammation in cells . This reduction in ROS levels helps protect cells from oxidative damage and supports normal cellular function. Furthermore, oxypurinol’s ability to incorporate hypoxanthine and xanthine into nucleic acids can impact gene expression and cellular metabolism .
Molecular Mechanism
The molecular mechanism of oxypurinol involves its binding interactions with xanthine oxidase. By binding to the active site of the enzyme, oxypurinol inhibits its activity, preventing the conversion of hypoxanthine and xanthine to uric acid . This inhibition leads to a decrease in uric acid levels and reduces the risk of gout and other hyperuricemic conditions. Additionally, oxypurinol’s incorporation into DNA and RNA can influence gene expression and cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of oxypurinol can change over time. Oxypurinol has a relatively long half-life of approximately 23.3 hours, which allows it to maintain its inhibitory effects on xanthine oxidase for extended periods . Its stability and degradation can vary depending on the experimental conditions. Long-term studies have shown that oxypurinol can have sustained effects on cellular function, including reduced oxidative stress and inflammation .
Dosage Effects in Animal Models
The effects of oxypurinol vary with different dosages in animal models. At lower doses, oxypurinol effectively reduces uric acid levels without causing significant adverse effects . At higher doses, oxypurinol can accumulate to toxic levels, particularly in cases of renal impairment . This accumulation can lead to adverse effects such as nephrotoxicity and hepatotoxicity. Therefore, careful dosage adjustments are necessary to avoid potential toxicity while achieving therapeutic benefits .
Metabolic Pathways
Oxypurinol is involved in metabolic pathways related to purine metabolism. It is primarily metabolized by xanthine oxidase and aldehyde oxidase, which convert allopurinol to oxypurinol . This conversion is crucial for the therapeutic effects of allopurinol, as oxypurinol is the active metabolite responsible for inhibiting xanthine oxidase. The metabolic pathways involving oxypurinol also include its incorporation into nucleic acids, which can affect metabolic flux and metabolite levels .
Transport and Distribution
Oxypurinol is transported and distributed within cells and tissues through various mechanisms. It is primarily excreted through the kidneys in its unchanged form, making renal function a critical factor in its clearance . Oxypurinol’s distribution within tissues is influenced by its binding to transporters and binding proteins, which can affect its localization and accumulation. The compound’s ability to inhibit xanthine oxidase also plays a role in its distribution and transport within the body .
Subcellular Localization
The subcellular localization of oxypurinol is primarily within the cytoplasm, where it exerts its inhibitory effects on xanthine oxidase . Oxypurinol’s activity is influenced by its targeting signals and post-translational modifications, which direct it to specific cellular compartments. These modifications can affect oxypurinol’s stability and function, ensuring its effective inhibition of xanthine oxidase and reduction of uric acid levels .
properties
IUPAC Name |
1,7-dihydropyrazolo[3,4-d]pyrimidine-4,6-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O2/c10-4-2-1-6-9-3(2)7-5(11)8-4/h1H,(H3,6,7,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXNFUBHNUDHIGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC2=C1C(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4035209 | |
Record name | Oxypurinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4035209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Oxypurinol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000786 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Mechanism of Action |
Oxypurinol inhibits the enzyme xanthine oxidase, blocking the conversion of the oxypurines hypoxanthine and xanthine to uric acid. Elevated concentrations of oxypurine and oxypurine inhibition of xanthine oxidase through negative feedback results in a decrease in the concentrations of uric acid in the blood and urine. Oxypurinol also facilitates the incorporation of hypoxanthine and xanthine into DNA and RNA, resulting in further reductions of serum uric acid concentrations. | |
Record name | Oxypurinol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB05262 | |
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CAS RN |
2465-59-0 | |
Record name | Oxypurinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2465-59-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Oxypurinol [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002465590 | |
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Record name | Oxypurinol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB05262 | |
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Record name | Oxypurinol | |
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Record name | Oxypurinol | |
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Record name | Oxipurinol | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.792 | |
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Record name | OXYPURINOL | |
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Record name | Oxypurinol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000786 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
300 °C | |
Record name | Oxypurinol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000786 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary mechanism of action of oxipurinol?
A1: this compound acts as a xanthine oxidase inhibitor, effectively blocking the conversion of hypoxanthine to xanthine and ultimately to uric acid. [, , , , , ] This inhibition occurs through direct binding of this compound to the molybdenum cofactor (MoCo) in the active site of xanthine oxidase. []
Q2: How does this compound's mechanism of action translate to its therapeutic effect in treating gout?
A2: By inhibiting xanthine oxidase, this compound reduces the production of uric acid, a key contributor to the painful joint inflammation characteristic of gout. [, , , ]
Q3: Does this compound have any other effects on purine metabolism beyond inhibiting xanthine oxidase?
A3: Yes, research suggests that this compound, particularly at higher concentrations, may also inhibit de novo purine synthesis, although the exact mechanism remains unclear. [] Additionally, this compound, likely through its ribonucleotide metabolites, inhibits orotidine 5'-phosphate decarboxylase, an enzyme involved in pyrimidine synthesis. [, , , ]
Q4: How does the presence of xanthine affect this compound's inhibitory action?
A4: Interestingly, the presence of xanthine appears to be necessary for both this compound and allopurinol to exert their inhibitory effect on xanthine oxidase. In the absence of xanthine, only allopurinol demonstrates inhibitory activity. []
Q5: What is the molecular formula and weight of this compound?
A5: The molecular formula of this compound is C5H4N4O2, and its molecular weight is 152.11 g/mol. []
Q6: Are there any notable spectroscopic characteristics of this compound?
A6: Mass spectrometry and infrared spectroscopy have been utilized to characterize this compound and differentiate it from related compounds like allopurinol, hypoxanthine, and xanthine. [] These techniques provide valuable information about the compound's structure and fragmentation patterns.
Q7: How is this compound absorbed and distributed in the body?
A7: this compound is well-absorbed after oral administration, particularly when administered as a rapid-release preparation of this compound sodium. [] It is primarily eliminated via the kidneys. []
Q8: How is this compound metabolized and excreted?
A8: Unlike allopurinol, this compound is not extensively metabolized in the body. [, , ] It is primarily excreted unchanged in the urine. [, , ]
Q9: What is the half-life of this compound?
A9: The reported half-life of this compound ranges from 13.6 to 49.91 hours, depending on factors like dosage form and individual patient characteristics. [, , ]
Q10: How does renal function impact this compound pharmacokinetics?
A10: this compound clearance is significantly reduced in individuals with renal impairment, leading to its accumulation and increasing the risk of toxicity. [, , , , , ]
Q11: What in vitro models have been used to study this compound's effects?
A11: Researchers have utilized various in vitro models, including human lymphoblast cell lines, [] rat tissues (small intestine and Jensen sarcoma), [] and human tumor cell lines (WiDR, T-47, and Hec-1A) [] to investigate the biochemical and cellular effects of this compound.
Q12: What have in vivo studies revealed about this compound's efficacy in treating hyperuricemia?
A12: In vivo studies, including those in humans, have demonstrated that this compound effectively lowers uric acid levels in individuals with hyperuricemia, particularly when plasma this compound concentrations reach a therapeutic range of 30-100 μmol/l. [, , ]
Q13: Are there any animal models used to study the effects of this compound?
A13: Rat models have been employed to investigate the impact of this compound on various physiological processes, including pyrimidine synthesis, [] 5-fluorouracil activation, [] and pancreatitis. []
Q14: What analytical techniques are commonly used to measure this compound concentrations?
A14: High-performance liquid chromatography (HPLC) with UV detection is a widely used method for quantifying this compound in biological samples like plasma and urine. [, , , , , , ]
Q15: Are there alternative analytical methods for this compound determination?
A15: Yes, enzymatic inhibition assays utilizing the inhibitory effect of this compound on xanthine oxidase, with fluorogenic substrates like 2-amino-4-hydroxypteridine, have also been developed. [] Additionally, surface plasmon resonance imaging (SPRi) has shown promise for detecting this compound in water samples. []
Q16: How stable is this compound under various conditions?
A16: While specific stability data was not detailed in the provided research, this compound is generally considered stable under typical storage conditions.
Q17: What formulation strategies have been explored to enhance this compound's therapeutic profile?
A17: Researchers have investigated the use of rapid-release formulations of this compound sodium [] and controlled-release allopurinol formulations [, ] to achieve sustained therapeutic levels of this compound and improve patient compliance.
Q18: What are the potential side effects associated with this compound?
A18: this compound, particularly when it accumulates in individuals with renal impairment, can cause side effects, including skin reactions, liver toxicity, and bone marrow suppression. [, , , ]
Q19: Are there any known drug interactions with this compound?
A19: While not specifically addressed in the provided research, this compound's metabolism and excretion pathways suggest potential interactions with drugs that are also renally cleared or those metabolized by similar enzymatic pathways. []
Q20: What are some promising areas of future research related to this compound?
A20: Future research could focus on:
- Optimizing this compound delivery systems to enhance its bioavailability and target specific tissues. []
- Developing novel xanthine oxidase inhibitors with improved safety and efficacy profiles, drawing on the understanding of this compound's binding interactions. []
- Further elucidating the role of this compound in pyrimidine synthesis and exploring its therapeutic potential in other diseases beyond gout. [, , ]
- Investigating the potential use of this compound as a biomarker for wastewater contamination in environmental monitoring. []
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